![molecular formula C15H10FNO6 B6408941 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% CAS No. 1261934-75-1](/img/structure/B6408941.png)
3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95%
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Overview
Description
3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% (FMCNB) is a novel synthetic compound with a wide range of applications in scientific research. It is a white, crystalline solid that is soluble in water and has a molecular weight of 431.4 g/mol. Its chemical formula is C14H9FNO5. FMCNB has a unique structure that makes it an ideal candidate for a variety of scientific and research applications.
Scientific Research Applications
3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is a versatile compound that can be used in a variety of scientific and research applications. It has been used as a reagent in the synthesis of a variety of organic compounds, as a catalyst in the synthesis of polymers, and as a reagent in the synthesis of pharmaceuticals. Additionally, 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% has been used in the synthesis of peptide-based drugs and has been used as an inhibitor in the synthesis of DNA.
Mechanism of Action
The mechanism of action of 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is not fully understood. It is believed that 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% acts as a proton donor, donating a proton to an electron-rich species in order to form a new bond. This reaction is known as a nucleophilic substitution reaction. Additionally, 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is believed to act as a catalyst in the synthesis of polymers, promoting the formation of covalent bonds between monomers.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% are not fully understood. However, it is believed that 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% may have antioxidant and anti-inflammatory properties. Additionally, 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% has been shown to inhibit the growth of certain types of bacteria and fungi.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% in lab experiments include its low cost, its high purity, and its ease of synthesis. Additionally, 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% has a low toxicity, making it safe to use in lab experiments.
The main limitation of using 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% in lab experiments is that its mechanism of action is not fully understood. Additionally, 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is not as widely available as other compounds, making it difficult to obtain in large quantities.
Future Directions
The future of 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is promising. Research into its mechanism of action and its biochemical and physiological effects is ongoing, and new applications for 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% are being developed. Additionally, 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is being studied as a potential treatment for a variety of diseases and conditions, including cancer, diabetes, and Alzheimer’s disease. 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is also being studied as a potential drug delivery system, as a potential therapeutic agent for the treatment of bacterial infections, and as a potential inhibitor of certain enzymes. Finally, 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is being studied as a potential antioxidant and anti-inflammatory agent.
Synthesis Methods
3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% can be synthesized via a two-step process. The first step involves the reaction of 4-fluoro-3-methoxybenzoic acid with nitrobenzene in the presence of an acid catalyst. This reaction produces a nitro-substituted benzoic acid. The second step involves the hydrolysis of the nitro-substituted benzoic acid with aqueous base to produce 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95%.
properties
IUPAC Name |
3-(4-fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10FNO6/c1-23-15(20)12-7-8(2-3-13(12)16)9-4-10(14(18)19)6-11(5-9)17(21)22/h2-7H,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWEJJRBZASZPDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10FNO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60691574 |
Source
|
Record name | 4'-Fluoro-3'-(methoxycarbonyl)-5-nitro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60691574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261934-75-1 |
Source
|
Record name | 4'-Fluoro-3'-(methoxycarbonyl)-5-nitro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60691574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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